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Abstract
Pentaerythritol tetraricinoleate, a tetraester of pentaerythritol and ricinoleic acid, is a versatile

compound with a growing presence in various industrial and pharmaceutical applications. Its

unique properties, derived from the combination of a neopentane backbone and the

hydroxylated fatty acid chains of ricinoleic acid, make it a subject of significant interest. This

technical guide provides an in-depth exploration of the discovery, history, synthesis, and

physicochemical properties of pentaerythritol tetraricinoleate, complete with detailed

experimental protocols and quantitative data.

Introduction and Historical Context
While a definitive date for the first synthesis of Pentaerythritol Tetraricinoleate is not

prominently documented, its history is intrinsically linked to the discovery and industrial

production of its constituent molecules: pentaerythritol and ricinoleic acid.

Pentaerythritol: First reported in 1891 by German chemist Bernhard Tollens and his student

P. Wigand, pentaerythritol is a polyol with a stable neopentane core.[1] Its synthesis involves

a base-catalyzed reaction between acetaldehyde and formaldehyde.[1] The versatility of its

four hydroxyl groups quickly made it a valuable building block for a wide array of derivatives,

including explosives, plastics, paints, and cosmetics.[1]
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Ricinoleic Acid: This unsaturated omega-9 fatty acid is the primary component of castor oil,

constituting about 90% of its fatty acid content.[2] The first efforts to isolate ricinoleic acid

were undertaken by Friedrich Krafft in 1888.[2] Its industrial production is achieved through

the saponification or fractional distillation of hydrolyzed castor oil.[2][3] The presence of a

hydroxyl group on the 12th carbon of the fatty acid chain is a key feature, enabling further

chemical modifications and imparting unique properties to its derivatives.[3]

The development of pentaerythritol tetraricinoleate likely emerged from the broader

exploration of ester synthesis for industrial applications such as lubricants, plasticizers, and

cosmetics. The esterification of polyols like pentaerythritol with various fatty acids became a

common practice to create compounds with tailored properties. Given the ready availability of

both pentaerythritol and ricinoleic acid from the early 20th century, their reaction to form

pentaerythritol tetraricinoleate would have been a logical step in the pursuit of novel esters

with enhanced lubricity, thermal stability, and emollient properties.

Physicochemical Properties
Pentaerythritol tetraricinoleate is a clear, viscous liquid at room temperature.[4] Its key

physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₉₇H₁₇₂O₁₂ [4]

Molecular Weight 1542.4 g/mol [4]

Appearance
Clear, colorless to yellowish

liquid
[4][5]

Density ~0.962 g/mL at 20°C [4]

Boiling Point 446°C [4]

Flash Point 232°C [4]

Solubility

Miscible with alcohols, ethers,

and nonpolar organic solvents;

Immiscible with water

[4]
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Synthesis of Pentaerythritol Tetraricinoleate
The primary method for synthesizing pentaerythritol tetraricinoleate is through the direct

esterification of pentaerythritol with ricinoleic acid.[4] This reaction is typically carried out at

elevated temperatures in the presence of a catalyst.

General Reaction Scheme
The overall reaction can be represented as follows:

Pentaerythritol + 4 Ricinoleic Acid → Pentaerythritol Tetraricinoleate + 4 Water

Experimental Protocol for Synthesis
The following is a generalized experimental protocol for the laboratory-scale synthesis of

pentaerythritol tetraricinoleate:

Materials:

Pentaerythritol

Ricinoleic Acid (technical grade)

Catalyst (e.g., p-toluenesulfonic acid, tin-based compounds)

Nitrogen gas supply

Dean-Stark apparatus or equivalent for water removal

Heating mantle with temperature controller

Three-necked round-bottom flask

Mechanical stirrer

Condenser

Thermometer
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Procedure:

Reactor Setup: Assemble the three-necked round-bottom flask with the mechanical stirrer,

thermometer, and Dean-Stark apparatus fitted with a condenser.

Charging Reactants: Charge the flask with a stoichiometric ratio of pentaerythritol and a

slight excess of ricinoleic acid (e.g., a molar ratio of 1:4.2).

Catalyst Addition: Add the catalyst to the reaction mixture. The amount of catalyst will

depend on the specific type used, but typically ranges from 0.1% to 1.0% by weight of the

reactants.

Inert Atmosphere: Purge the reactor with nitrogen gas to create an inert atmosphere and

prevent oxidation. Maintain a slow nitrogen flow throughout the reaction.

Heating and Reaction: Begin stirring and gradually heat the mixture to the desired reaction

temperature, typically between 150°C and 220°C.[4]

Water Removal: The water produced during the esterification will be collected in the Dean-

Stark trap. The reaction progress can be monitored by the amount of water collected.

Monitoring: The reaction is monitored by periodically taking samples and determining the

acid value. The reaction is considered complete when the acid value drops to a

predetermined level (e.g., < 5 mg KOH/g).

Purification: After the reaction is complete, the crude product is cooled. The catalyst can be

neutralized and removed by filtration. The excess ricinoleic acid and other volatile impurities

can be removed by vacuum distillation.

Synthesis Workflow Diagram

Reactor Setup Reaction Purification
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Caption: A generalized workflow for the synthesis of Pentaerythritol Tetraricinoleate.

Applications
The unique molecular structure of pentaerythritol tetraricinoleate, featuring a central polyol

core and four long, hydroxylated fatty acid chains, imparts a range of desirable properties that

make it suitable for various applications.

Lubricants: Its high viscosity and thermal stability make it an excellent base oil or additive for

industrial lubricants.

Cosmetics and Personal Care: It functions as an emollient and moisturizer in skincare

products, forming a protective barrier on the skin to prevent moisture loss.[4]

Plastics and Polymers: It can be used as a plasticizer to enhance the flexibility and durability

of various polymers.

Pharmaceuticals: Its properties as a thickening agent and stabilizer are utilized in topical

pharmaceutical formulations.[4]

Signaling Pathways and Molecular Interactions
(Hypothetical)
While specific signaling pathway interactions for Pentaerythritol Tetraricinoleate are not

extensively studied, its role as an emollient in dermatological and cosmetic applications can be

conceptualized.
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Caption: Hypothetical mechanism of action as a skin emollient.

Conclusion
Pentaerythritol tetraricinoleate is a high-performance ester with a promising future in various

scientific and industrial fields. Its synthesis from renewable resources—pentaerythritol and

ricinoleic acid from castor oil—also aligns with the growing demand for sustainable chemical

solutions. Further research into its specific biological interactions and the optimization of its

synthesis will undoubtedly expand its applications, particularly in the realms of drug delivery

and advanced materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1165899?utm_src=pdf-body-img
https://www.benchchem.com/product/b1165899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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